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Compound of Interest

Compound Name: AG-825

Cat. No.: B7805358

Essential Safety and Handling Guide for AG-825

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of AG-825, a selective ErbB2 tyrosine kinase inhibitor. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling AG-825 to minimize exposure and ensure personal
safety. The following table summarizes the required equipment.

Protection Type Required Equipment Specifications

Must be worn to protect from

Eye Protection Safety Goggles ]
dust particles.
] ] ] Compatible gloves should be
Hand Protection Chemical-resistant gloves
worn.
Body Protection Lab Coat To protect from contamination.
Use as conditions warrant,
Respiratory NIOSH-approved respirator especially when dust may be

generated.
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Operational Plan: Handling AG-825

Adherence to the following step-by-step handling procedures is crucial for maintaining a safe
laboratory environment.

1. Engineering Controls and Preparation:
Work in a well-ventilated area.[1][2]

Use process enclosures, local exhaust ventilation, or other engineering controls to manage
airborne levels.[1][2]

Ensure that an eyewash station and a safety shower are readily accessible.[1]
. Handling the Compound:

Avoid raising and breathing dust.

Do not take the substance internally.

Wash hands and any exposed skin thoroughly with soap and water after handling.
. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes, holding
eyelids apart. Seek medical attention.

Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least
20 minutes. Remove contaminated clothing and wash it before reuse. Get medical attention
if symptoms occur.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Get
immediate medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed by medical
personnel. Get medical attention.

Disposal Plan

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://agscientific.com/system/product_documents/A-1182%2C%20Tyrphostin%20AG%20825%2C%20SDS%202022_r01_1.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Cayman149092-50-2.pdf
https://agscientific.com/system/product_documents/A-1182%2C%20Tyrphostin%20AG%20825%2C%20SDS%202022_r01_1.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Cayman149092-50-2.pdf
https://agscientific.com/system/product_documents/A-1182%2C%20Tyrphostin%20AG%20825%2C%20SDS%202022_r01_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal of AG-825 and any contaminated materials is critical to prevent environmental
contamination.

o Waste Collection: Collect residue and unused product in a designated chemical waste
container.

» Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and
federal regulations.

e Environmental Precautions: Take necessary steps to avoid release into the environment.

Experimental Workflow: In Vitro Kinase Assay

The following diagram illustrates a typical workflow for determining the inhibitory activity of AG-
825 on the ErbB2 kinase.
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Preparation

Prepare Assay Buffer, Prepare Serial Dilutions
ATP, and ErbB2 Enzyme of AG-825

1

Execution

Add ErbB2 Enzyme
to Microplate Wells

Add AG-825 Dilutions
to Wells

Initiate Reaction
with ATP/Substrate Mix

Incubate at Room
Temperature

6

Detection v& Analysis

Add Detection Reagent

Read Luminescence/
Fluorescence Signal

Analyze Data and
Calculate IC50

Click to download full resolution via product page

In vitro kinase assay workflow for AG-825.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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